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Compound of Interest

Compound Name: Aflatoxin G2-13C17

CAS No.: 1217462-49-1

Cat. No.: B1514405

Get Quote

Executive Summary
Aflatoxin G2 (AFG2) is a secondary metabolite primarily produced by Aspergillus parasiticus,

distinct from the B-series aflatoxins due to its coumarin-lactone structure which fluoresces

green under UV light. While often overshadowed by the potent Aflatoxin B1 (AFB1), AFG2

represents a critical variable in food safety and toxicological risk assessment.[1] This guide

analyzes the unique biosynthetic origins of AFG2, its attenuated yet significant toxicological

mechanism via metabolic desaturation, and the high-precision HPLC-FLD protocols required

for its quantification in complex matrices.

Biosynthesis and Natural Occurrence[2]
Fungal Producers and Ecological Niche
Unlike Aflatoxin B1, which is ubiquitously produced by Aspergillus flavus, AFG2 is almost

exclusively synthesized by ** Aspergillus parasiticus ** and rare strains of A. nomius.

** A. flavus **: Typically produces only B-series toxins (B1, B2) due to a genetic deletion in

the cluster required for G-series synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1514405#bc-rfq
https://www.rupahealth.com/biomarkers/aflatoxin-g2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1514405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


** A. parasiticus **: Possesses the intact gene cluster to produce B1, B2, G1, and G2.

Biosynthetic Pathway Divergence
The production of "type 2" aflatoxins (B2, G2) is not a degradation product of type 1; rather, it

stems from a parallel biosynthetic branch involving dihydro-precursors. The pathway bifurcates

at the Sterigmatocystin (ST) stage.

Key Enzymatic Divergence:

Branch 1 (Unsaturated): Sterigmatocystin (ST)

O-methylsterigmatocystin (OMST)

AFB1 / AFG1.

Branch 2 (Saturated): Dihydrosterigmatocystin (DHST)

Dihydro-O-methylsterigmatocystin (DHOMST)

AFB2 / AFG2.

Visualization: Biosynthetic Logic
The following diagram illustrates the parallel synthesis of G2 alongside B2, highlighting the

critical "Dihydro" intermediates.
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Figure 1: Bifurcated biosynthetic pathway of Aflatoxins.[2][3][4] Note the specific lineage of

AFG2 from Dihydrosterigmatocystin (DHST).

Molecular Toxicology
Structure-Activity Relationship (SAR)
The toxicity of aflatoxins is directly linked to the presence of a double bond at the 8,9-position

(vinyl ether) of the terminal furan ring.

AFB1/AFG1: Possess the 8,9-double bond. This allows Cytochrome P450 enzymes to

rapidly form the highly reactive 8,9-epoxide, which intercalates DNA and alkylates the N7-

position of guanine.
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AFG2: Lacks this double bond (8,9-saturated). Consequently, it cannot directly form the

epoxide.

Metabolic Activation Mechanism
Despite lacking the double bond, AFG2 is carcinogenic (IARC Group 1), though less potent

than B1. Its toxicity relies on a metabolic "desaturation" step in the liver.

Desaturation: Hepatic enzymes (likely CYP450s) first dehydrogenate AFG2 to AFG1.

Bioactivation: The newly formed AFG1 is then epoxidized to AFG1-8,9-epoxide.

Adduct Formation: The epoxide binds to DNA, causing G

T transversions.

Note: The rate-limiting step of desaturation explains why AFG2 is significantly less toxic than

B1 or G1 in acute exposure models.

Comparative Toxicity Data
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Visualization: Metabolic Fate
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Figure 2: Metabolic activation pathway of Aflatoxin G2. Toxicity is dependent on the initial

desaturation to G1.

Analytical Methodologies
Extraction and Clean-up
Quantification of AFG2 requires rigorous clean-up due to matrix interference in complex

samples like peanuts or maize.

Extraction: Methanol:Water (70:30 or 80:20) is the standard solvent.

Immunoaffinity Column (IAC): Essential for trace analysis. Antibodies specific to aflatoxins

capture the analytes while impurities are washed away. Elution is performed with pure

methanol.

HPLC-FLD Protocol
Fluorescence Detection (FLD) is the gold standard.

Excitation: 365 nm

Emission: 450 nm (or 455 nm)

Derivatization: While AFG2 is naturally fluorescent (unlike B1/G1 which often require

derivatization to prevent quenching in aqueous phases), it is typically analyzed in a run

containing B1/G1.
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Method:Post-column Photochemical Derivatization (PHRED) or Electrochemical (KOBRA

Cell).

Effect: Enhances B1/G1 signal; AFG2 signal remains stable and strong.

Validated Workflow
Slurry Mixing: Homogenize 20g sample with 100mL MeOH/H2O.

Filtration: Filter through Whatman No. 4.

Dilution: Dilute extract with PBS (to protect IAC antibodies).

Loading: Pass through IAC (1 drop/sec).

Elution: Elute with 1.5mL Methanol.

Injection: 20µL into HPLC-FLD.

Visualization: Analysis Workflow
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Figure 3: Standardized analytical workflow for Aflatoxin G2 determination using HPLC-FLD.

Regulatory Landscape
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AFG2 is rarely regulated in isolation. It is controlled under the "Total Aflatoxin" limit (Sum of B1,

B2, G1, G2).

European Union (EU):

Total Aflatoxins: 4.0 µg/kg (Cereals/Nuts for direct consumption).

AFB1 (Specific limit): 2.0 µg/kg.

USA (FDA):

Total Aflatoxins: 20 µg/kg (All foods).

Implication: High levels of AFG2 can cause a shipment to be rejected even if AFB1 levels are

compliant, particularly in A. parasiticus infected crops.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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